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Compound of Interest

6-Chloro-3-methoxy-2-
Compound Name:

nitropyridine
CAS No.: 1616526-81-8

Cat. No.: B1404804

Get Quote

\ J

CAS: 1616526-81-8 Role: Pharmaceutical Intermediate (Kinase Inhibitor Synthesis) Physical
State: Solid (Powder)

Part 1: Executive Safety Summary

Immediate Action Required: Treat this compound as a high-potency sensitizer and irritant. As a
functionalized nitropyridine, it possesses structural motifs (nitro group + chloropyridine core)
that facilitate skin permeation and electrophilic aromatic substitution, making it reactive toward
biological nucleophiles (proteins/DNA).

Critical PPE at a Glance:

e Respiratory: Fume hood (Face Velocity > 100 fpm) is mandatory. N95/P100 backup only
outside containment.

o Dermal: Double Nitrile gloves (0.11 mm min thickness). Do not use Latex.

e Ocular: Chemical splash goggles. Safety glasses are insufficient for powder handling.
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Part 2: Risk Assessment & Hazard Identification

As a Senior Application Scientist, | prioritize the "why" behind the safety protocols. 6-Chloro-3-
methoxy-2-nitropyridine is not just "harmful”; it is a specific type of electrophile.

Structural Hazard Analysis

e Nitro Group (

): Increases lipophilicity, enhancing skin absorption. Nitro-aromatics are often
methemoglobinemia inducers if absorbed in significant quantities.

o Chloro-Substituent: Activates the pyridine ring for nucleophilic attack. This reactivity is useful
for synthesis but dangerous for biology, as it can alkylate skin proteins, leading to severe
contact dermatitis or sensitization.

e Physical Form (Powder): High risk of inhalation and surface contamination via electrostatic
spread.

GHS Classification (Read-Across Strategy)

While specific toxicological data for this isomer is limited, we apply the Precautionary Principle
based on structural analogs (e.g., 2-chloro-3-nitropyridine).
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Mechanism of

Hazard Class Category Hazard Statement .
Action
) Direct electrophilic
o H315: Causes skin
Skin Irritation Cat2 S attack on
irritation.[1] )
keratinocytes.
) Acidic hydrolysis on
o H319: Causes serious )
Eye Irritation Cat 2A o moist mucous
eye irritation.
membranes.
Irritation of upper
H335: May cause ) ]
STOT-SE Cat3 ) o respiratory tract via
respiratory irritation.[1] ) ]
dust inhalation.
) Systemic toxicity
H302: Harmful if _
Acute Tox (Oral) Cat4 typical of

swallowed.

nitropyridines.

Part 3: Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system.
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PPE Component Specification Scientific Rationale

Provides physical dexterity.
Primary Glove Nitrile (4 mil / 0.1 mm) Change every 30 mins or

immediately upon splash.

Acts as a permeation barrier.

Nitro compounds can
Secondary Glove Nitrile (Extended Cuff) permeate thin nitrile <15 mins.

The second layer doubles

breakthrough time.

Powder particles can bypass
) Chemical Goggles (Indirect safety glasses. Goggles seal
Eye Protection ) i
Vent) the ocular cavity against

airborne dust.

Must be buttoned to the neck.
) Lab Coat (Poly-Cotton or Tyvek sleeves recommended

Body Protection
Tyvek) for scale-up (>10g) to prevent

wrist exposure.

Primary Defense. Face velocity
Resoirat Engineering Control (Fume must be verified (0.5 m/s). Use
espirator
P Y Hood) a localized powder weighing

enclosure if available.

Part 4: Operational Protocol: Safe Handling
Workflow

This workflow enforces a "Zero-Contact" policy.

Step 1: Storage & Transport[2]

o Storage: Store in a cool, dry place (

recommended for nitropyridines to prevent slow hydrolysis). Keep container tightly sealed.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1404804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Transport: Move container only within a secondary containment bin to prevent floor
contamination if dropped.

Step 2: Weighing & Transfer (Highest Risk Phase)

 Static Control: Use an anti-static gun or ionizer bar if the powder is flighty.
e Technique:

Place balance inside the fume hood.

o

[¢]

Tare the receiving flask before opening the chemical container.

[¢]

Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination at the wash
station.

[¢]

Wipe the exterior of the chemical bottle with a damp tissue (solvent-soaked) before
returning it to storage.

Step 3: Reaction Setup

e Solvent Addition: Add solvent to the solid slowly. Exotherms are possible if the solvent reacts
(e.g., amines).

o Temperature: Monitor internal temperature. Nitropyridines can be thermally unstable; avoid
heating dry solids.

Visualization: Safe Handling Workflow

Fume Hood Prep o )
(Check Velocity >100fpm) (Double Nitrile + Goggles) d, Anti-static) Immediate

Storage Decon
(Cool, Dry, Secondary Cont) Return Stock (Wipe Botle, Dispose Spatula)

Click to download full resolution via product page

Caption: Logical flow for handling 6-Chloro-3-methoxy-2-nitropyridine, emphasizing
containment and immediate decontamination.
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Part 5: Emergency Response & Decontamination
Spill Response Logic
Minor Spill (<59):

Alert nearby personnel.

Cover spill with wet paper towels (prevents dust).

Wipe up and place in hazardous waste bag.

Clean area with soap and water (alkaline soap helps deactivate acidic byproducts).
Major Spill (>5g or outside hood):

+ Evacuate the lab.

¢ Allow dust to settle (15 mins).

» Response team enters with N95/P100 respirator and Tyvek suit.

Visualization: Spill Decision Matrix

Spill Detected

Assess Size & Location

Minor (<5g) & In Hood Major (>59) or Floor

1. Wet Wipe (No Dust) 1. Evacuate Area
2. Double Bag 2. Don Respirator (N95)
3. Soap Wash 3. Chemical Spill Kit
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Caption: Decision tree for spill response, prioritizing respiratory protection for large or
uncontained spills.

Part 6: Waste Disposal Strategy

Self-Validating Disposal System: Never dispose of nitropyridines in general trash. The nitro
group presents a potential explosion hazard if mixed with incompatible solvents (e.g., acetone
+ strong base), and the chloropyridine moiety is ecotoxic.

Waste Stream Contents Protocol

_ Double-bag in clear
) Contaminated gloves, paper
Solid Waste polyethylene bags. Label as
towels, spatulas. ) ) ) o
"Toxic Solid - Nitropyridine".

Segregate into "Halogenated

Reaction mother liquors, wash Organic Waste". Do NOT mix

Liquid Waste ] o )
solvents. with oxidizing acids
(Nitric/Sulfuric).
) o Collect in Halogenated Waste.
Rinsate First rinse of glassware.

Do not pour down drain.

Part 7: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal Protective Equipment & Safe Handling Guide:
6-Chloro-3-methoxy-2-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1404804/docs#personal-protective-equipment-safe-
handling-guide-6-chloro-3-methoxy-2-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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